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Compound of Interest

Compound Name: N-Butyrylglycine-13C2,15N

Cat. No.: B15540844

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling N-Butyrylglycine-13C2,15N. The
following procedures are designed to ensure safe handling, use, and disposal of this
compound, minimizing risk and preventing contamination.

I. Compound Information

N-Butyrylglycine-13C2,15N is a stable isotope-labeled form of N-Butyrylglycine, an
acylglycine. While stable isotopes are not radioactive and do not pose a radiological hazard,
proper laboratory handling procedures are necessary to ensure safety and prevent cross-
contamination.[1] Based on the available safety data for structurally similar compounds, N-
Butyrylglycine is a white to off-white solid and is stable under recommended storage conditions.

[2]

Il. Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory for handling N-Butyrylglycine-
13C2,15N to prevent skin and eye contact and to avoid contamination of samples.
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PPE Category Item Specifications

Powder-free. Change
Hand Protection Disposable Nitrile Gloves frequently, especially if

contaminated.[3]

Safety Glasses with Side Conforming to NIOSH (US) or

Eye Protection )
Shields EN 166 (EU) standards.[2]

Clean and buttoned. Must not

Body Protection Laboratory Coat be worn outside the laboratory.

[4]

Use a NIOSH-approved
) ) ) respirator if dusts are
Respiratory Protection Not generally required o
generated and ventilation is

inadequate.[2][5]

lll. Operational Plan: Step-by-Step Handling
Protocol

This protocol outlines the key steps for the safe handling of N-Butyrylglycine-13C2,15N from
receipt to use in experiments.

1. Receiving and Storage:
o Upon receipt, visually inspect the container for any damage.

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.[5][6]
Recommended storage is refrigerated (+2°C to +8°C) and desiccated.

2. Preparation for Use:
» Work in a designated clean area, such as a laminar flow hood, to prevent contamination.[3]
o Before handling, ensure all necessary PPE is worn correctly.

 Allow the container to reach room temperature before opening to prevent condensation.
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3. Weighing and Aliquoting:

e Handle as a powder solid.[6][7]

e Use a clean spatula and weighing vessel.

e Avoid generating dust. If dust is generated, use appropriate respiratory protection.
» Close the container tightly after use.

4. Dissolving:

o N-Butyrylglycine is soluble in water.[6]

e Add the solvent to the solid slowly to avoid splashing.

5. Spills and Decontamination:

¢ In case of a small spill, sweep up the solid material, avoiding dust generation, and place it in
a suitable container for disposal.[5]

o Clean the spill area with a suitable solvent and dispose of cleaning materials as chemical
waste.

IV. Disposal Plan
Dispose of N-Butyrylglycine-13C2,15N and any contaminated materials in accordance with
local, state, and federal regulations for non-hazardous chemical waste.

e Unused Compound: Dispose of in a desighated chemical waste container.

o Contaminated Materials: Gloves, wipes, and other disposable materials that have come into
contact with the compound should be placed in a sealed bag and disposed of as chemical
waste.

o Empty Containers: Rinse empty containers thoroughly with a suitable solvent. The rinsate
should be collected and disposed of as chemical waste.
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V. Experimental Workflow Diagram

The following diagram illustrates the standard workflow for handling N-Butyrylglycine-
13C2,15N in a laboratory setting.
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Caption: Workflow for Safe Handling of N-Butyrylglycine-13C2,15N.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Logistics for Handling N-
Butyrylglycine-13C2,15N]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15540844#personal-protective-equipment-for-
handling-n-butyrylglycine-13c2-15n]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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